Cas no 52651-56-6 (9,10-Anthracenedione, 1-(3-butenyl)-1,4,4a,9a-tetrahydro-)

• Product Name: 9,10-Anthracenedione, 1-(3-butenyl)-1,4,4a,9a-tetrahydro-
• CAS No: 52651-56-6
• MF: C₁₈H₁₈O₂
• MW: 266.334325313568
• CID: 359162
• PubChem ID: 71365557
• Update Time: 2025-04-19

9,10-Anthracenedione, 1-(3-butenyl)-1,4,4a,9a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-(3-butenyl)-1,4,4a,9a-tetrahydro-
• 1-but-3-enyl-1,4,4a,9a-tetrahydroanthracene-9,10-dione
• 52651-56-6
• 1-(But-3-en-1-yl)-1,4,4a,9a-tetrahydroanthracene-9,10-dione
• DTXSID10788963

• Inchi： 1S/C18H18O2/c1-2-3-7-12-8-6-11-15-16(12)18(20)14-10-5-4-9-13(14)17(15)19/h2,4-6,8-10,12,15-16H,1,3,7,11H2
• InChI Key： ONVLRWAVCMJQFA-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2CC=CC(CCC=C)C21)=O

Computed Properties

• Exact Mass: 266.13074
• Monoisotopic Mass: 266.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14